Cas no 50656-65-0 (rotundifuran)

Rotundifuran is a kind of ladanine diterpene isolated from Vitex rotundifolia Rotundifuran can inhibit the cell cycle progression and induce apoptosis of human myeloid leukemia cells
rotundifuran structure
rotundifuran structure
Product Name:rotundifuran
CAS No:50656-65-0
Molecular Formula:C22H34O4
Molecular Weight:362.50296
CID:2028441
PubChem ID:9841926

rotundifuran Properties

Names and Identifiers

    • rotundifuran
    • [(1R,3R,4R,4aS,8aS)-4-[2-(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyl-2,3,5,6,7,8a-hexahydro-1H-naphthalen-1-yl] acetate
    • 1-[2-(3-Furyl)ethyl]decahydro-2α,5,5,8aβ-tetramethylnaphthalene-1α,4β-diol 4-acetate
    • HY-116894
    • Q27163171
    • 1,4-NAPHTHALENEDIOL, 1-(2-(3-FURANYL)ETHYL)DECAHYDRO-2,5,5,8A-TETRAMETHYL-, 4-ACETATE, (1R-(1alpha,2alpha,4beta,4Aalpha,8Abeta))-
    • (1R,3R,4R,4aS,8aS)-4-[2-(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyldecahydronaphthalen-1-yl acetate
    • 1,4-NAPHTHALENEDIOL, 1-(2-(3-FURANYL)ETHYL)DECAHYDRO-2,5,5,8A-TETRAMETHYL-, 4-ACETATE, (1R-(1.ALPHA.,2.ALPHA.,4.BETA.,4A.ALPHA.,8A.BETA.))-
    • 50656-65-0
    • CHEMBL2391697
    • 1,4-NAPHTHALENEDIOL, 1-(2-(3-FURANYL)ETHYL)DECAHYDRO-2,5,5,8A-TETRAMETHYL-, 4-ACETATE, (1R,2R,4R,4AS,8AS)-
    • CS-0066771
    • UNII-T2UY9AYG4O
    • DTXSID00198698
    • T2UY9AYG4O
    • DTXCID60121189
    • CHEBI:91265
    • AKOS040753820
    • (1R,3R,4R,4aS,8aS)-4-(2-(furan-3-yl)ethyl)-4-hydroxy-3,4a,8,8-tetramethyldecahydronaphthalen-1-yl acetate
    • G17113
    • DA-77541
    • 1-[2-(3-Furyl)ethyl]decahydro-2alpha,5,5,8abeta-tetramethylnaphthalene-1alpha,4beta-diol 4-acetate
    • Rotundifuran
    • InChIKey： QKHCQFQIJKXMOE-UGFIEOPBSA-N
    • Inchi： InChI=1S/C22H34O4/c1-15-13-18(26-16(2)23)19-20(3,4)9-6-10-21(19,5)22(15,24)11-7-17-8-12-25-14-17/h8,12,14-15,18-19,24H,6-7,9-11,13H2,1-5H3/t15-,18-,19+,21+,22-/m1/s1
    • SMILES： CC1CC(C2C(CCCC2(C1(CCC3=COC=C3)O)C)(C)C)OC(=O)C

Computed Properties

  • Exact Mass: 362.24570956g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 362.24570956g/mol
  • Heavy Atom Count: 26
  • Complexity: 530
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 5
  • Topological Polar Surface Area: 59.7Ų

rotundifuran Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
ChemScence
CS-0066771-1mg
Rotundifuran
 50656-65-0
1mg
 $250.0 2022-04-27
MedChemExpress
HY-116894-1mg
Rotundifuran
 50656-65-0 98.35%
1mg
 ￥2200 2024-07-20

rotundifuran Suppliers

Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier Audited Supplier
(CAS:50656-65-0)
MR./MRS.:HE DAN DAN
Phone:15928576055
Email:sales@biopurify.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:50656-65-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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